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Compound of Interest

Compound Name: 1-Pentafluorophenyl-2-thiourea

Cat. No.: B1585988 Get Quote

An In-Depth Technical Guide to the Health and Safety of 1-Pentafluorophenyl-2-thiourea

Foreword: A Precautionary Approach
This guide provides a detailed overview of the health and safety considerations for 1-
Pentafluorophenyl-2-thiourea (CAS No. 715-60-6). It is intended for researchers, scientists,

and drug development professionals. Crucially, specific, peer-reviewed toxicological data for

this exact compound is limited in publicly available literature. Therefore, this document is built

upon the well-documented hazardous properties of the parent thiourea class and structurally

related fluorinated and non-fluorinated phenylthiourea analogues. A conservative,

precautionary principle is applied throughout to ensure the highest degree of safety when

handling this compound. All recommendations are grounded in established safety data for

these closely related molecules.

Compound Identification and Physicochemical
Properties
1-Pentafluorophenyl-2-thiourea is a synthetic organic compound notable for its highly

fluorinated phenyl ring attached to a thiourea core. These structural features dictate its

reactivity and, by extension, its toxicological profile.
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Property Value Source

Chemical Name 1-Pentafluorophenyl-2-thiourea [1]

Synonyms
1-(Perfluorophenyl)thiourea, n-

(pentafluorophenyl)thiourea
[1]

CAS Number 715-60-6 [1]

Molecular Formula C₇H₃F₅N₂S [1]

Molecular Weight 242.17 g/mol [1]

Appearance Off-white powder solid [2]

Hazard Assessment and Toxicological Profile
Based on data from analogous compounds, 1-Pentafluorophenyl-2-thiourea should be

handled as a substance with a high degree of acute toxicity and potential for chronic health

effects. The hazard profile is extrapolated from thiourea and its various phenyl derivatives.

Summary of Presumed Hazards
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Hazard
Classification

GHS Category Hazard Statement
Basis (Analogous
Compounds)

Acute Toxicity, Oral Category 1 / 2
H300: Fatal if

swallowed
N-Phenylthiourea[3][4]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
N-Phenylthiourea[3][4]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

N-(4-

Fluorophenyl)thiourea[

5]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation

N-(4-

Fluorophenyl)thiourea[

5]

Carcinogenicity Category 2
H351: Suspected of

causing cancer
Thiourea

Reproductive Toxicity Category 2

H361: Suspected of

damaging fertility or

the unborn child

Thiourea[6]

Aquatic Hazard

(Chronic)
Category 2

H411: Toxic to aquatic

life with long lasting

effects

Thiourea[7]

Toxicological Discussion
Acute Oral Toxicity: The primary and most severe hazard is acute toxicity upon ingestion. N-

Phenylthiourea is classified as "Fatal if swallowed" with a rat LD50 of 3 mg/kg[4]. Other

fluorinated analogues are classified as "Toxic if swallowed"[2][5]. The pentafluorophenyl

group can significantly alter metabolic pathways and bioavailability, and it is imperative to

assume a high level of oral toxicity. All contact via ingestion must be strictly prevented.

Skin and Eye Irritation/Sensitization: Phenylthioureas are known skin sensitizers, capable of

eliciting an allergic reaction upon contact[3][4]. Related fluorinated compounds are

documented skin and eye irritants[5]. Therefore, direct contact with skin and eyes must be
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avoided through the use of appropriate personal protective equipment. Repeated or

prolonged contact increases the risk of sensitization[8].

Chronic Effects (Carcinogenicity and Reproductive Toxicity): The parent compound, thiourea,

is classified as a substance suspected of causing cancer (H351) and damaging fertility or the

unborn child (H361)[6]. These classifications are often based on the substance's effects on

the thyroid gland[8]. While the specific long-term effects of the pentafluorophenyl derivative

are unknown, it is scientifically prudent to handle it as a potential carcinogen and

reproductive toxin.

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach, prioritizing engineering controls, is essential for safely managing

exposure to 1-Pentafluorophenyl-2-thiourea.

Hierarchy of Controls
Engineering Controls: The primary method of exposure control.

Primary Containment: All weighing and handling of the solid compound should be

performed within a certified chemical fume hood, a glovebox, or a ventilated balance

enclosure to prevent inhalation of dust particles.[4]

Ventilation: The laboratory must be equipped with general ventilation that ensures

adequate air changes per hour.[2]

Safety Equipment: An eyewash station and an emergency safety shower must be located

in close proximity to the workstation.[4][9]

Administrative Controls:

Develop and strictly follow Standard Operating Procedures (SOPs) for handling this

compound.

Restrict access to authorized and trained personnel only.
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Post warning signs in areas where the material is stored and used.[9]

Do not work alone when handling highly toxic substances.

Personal Protective Equipment (PPE): PPE is the final line of defense and must be selected

carefully. It is not a substitute for engineering controls.

Diagram 1: PPE Selection Workflow

Risk Assessment

Required PPE

Start: Handling
1-Pentafluorophenyl-2-thiourea

What is the task?

Work in Fume Hood
or Ventilated Enclosure

Weighing/Handling Solid

Work in Fume Hood

Handling Dilute Solution

Base PPE (All Tasks):

Nitrile Gloves (Double-Gloved)

Safety Goggles (ANSI Z87.1)

Lab Coat (Buttoned)

Additional PPE:

Face Shield

Respiratory Protection (if needed)

Additional PPE:

Consider Face Shield for splash risk

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.hillbrothers.com/pdf/downloads/msds/sds/n/thiourea-sds.pdf
https://www.benchchem.com/product/b1585988?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Diagram 1: PPE Selection Workflow for 1-Pentafluorophenyl-2-thiourea.

Detailed PPE Specifications
Protection Type Specification

Rationale and Best
Practices

Hand Protection
Double-gloving with nitrile

rubber gloves.

Provides robust protection

against incidental contact. The

outer glove should be removed

immediately upon

contamination. Always check

the manufacturer's chemical

resistance guide for

breakthrough times.[2][10]

Eye Protection

Chemical safety goggles

meeting ANSI Z87.1 (US) or

EN 166 (EU) standards.

Protects against dust particles

and splashes. A face shield

should be worn over goggles

during procedures with a

higher risk of splashing or dust

generation.[4][11]

Skin/Body Protection

A fully buttoned laboratory

coat, long pants, and closed-

toe, closed-heel shoes.

Prevents skin contact from

spills. Do not take

contaminated lab coats home.

[8][11]

Respiratory Protection

Generally not required if work

is conducted within a certified

fume hood.

If engineering controls are

insufficient or during a spill

cleanup where dust may be

generated, a NIOSH-approved

respirator with a particulate

filter (e.g., N95, P100) is

required. Respirator use

requires a formal program,

including fit-testing and

training.[4][8][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1585988?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09538~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2013:05:42~~N-(3-Fluorophenyl
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AC207250250&productDescription=1-PHENYL-2-THIOUREA+97%251-PHEN&vendorId=VN00032119&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2824.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0680
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2824.pdf
https://www.fishersci.com/store/msds?partNumber=AC207250250&productDescription=1-PHENYL-2-THIOUREA+97%251-PHEN&vendorId=VN00032119&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0680
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Donning and Doffing PPE
Donning (Putting On):

1. Perform hand hygiene.

2. Put on the inner pair of gloves.

3. Don the lab coat, ensuring it is fully buttoned.

4. Don the outer pair of gloves, pulling the cuffs over the sleeves of the lab coat.

5. Don eye protection (goggles/face shield).

6. Don respiratory protection, if required, and perform a user seal check.

Doffing (Taking Off):

1. Remove the outer pair of gloves, peeling them off without touching the outside surface.

Dispose of them in a designated hazardous waste container.

2. Remove the lab coat by rolling it outwards, avoiding contact with the contaminated

exterior.

3. Perform hand hygiene.

4. Remove eye and respiratory protection.

5. Remove the inner pair of gloves.

6. Perform thorough hand hygiene with soap and water.

Safe Laboratory Practices: Handling, Storage, and
Incompatibility
Handling

Weighing: Weigh the compound in a fume hood or ventilated enclosure to contain any dust.
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Solution Preparation: Add the solid slowly to the solvent to avoid splashing.

General Hygiene: Do not eat, drink, or smoke when using this product.[2][8] Wash hands and

any exposed skin thoroughly after handling and before leaving the laboratory.[2][4]

Storage
Security: Store in a locked cabinet or a restricted-access area.[2][4]

Conditions: Keep the container tightly closed and store in a cool, dry, and well-ventilated

place away from incompatible materials.[2][4]

Labeling: Ensure all containers are clearly labeled with the chemical name and appropriate

hazard warnings.

Chemical Incompatibility
Avoid contact with the following classes of chemicals, as violent or hazardous reactions can

occur. The thiourea functional group is susceptible to reaction with strong oxidizers and certain

electrophiles.

Diagram 2: Chemical Incompatibility Profile

1-Pentafluorophenyl-2-thiourea

Strong Oxidizing Agents
(Peroxides, Nitrates, Perchlorates)

Fire/Explosion Risk

Strong Acids
(HCl, H₂SO₄, HNO₃)

Decomposition, Toxic Fumes

Strong Bases
(NaOH, KOH)

Decomposition

Acrolein

Violent Exothermic Polymerization
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Caption: Diagram 2: Chemical Incompatibility Profile for Thioureas.[4][11][12][13]

Emergency Response Protocols
Immediate and correct action is critical in the event of an exposure or spill.
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First Aid Measures
Exposure Route First Aid Protocol

Ingestion

Seek immediate medical attention. Call a poison

control center or doctor. Rinse mouth with water.

Do NOT induce vomiting.[2][4][14]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation or a rash develops.[2][4][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][4][14]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[2][15]

Note for Medical Personnel: Treat symptomatically. Ensure medical personnel are aware of the

material involved and take precautions to protect themselves.[2][12]

Protocol: Small-Scale Spill Cleanup (<1 g)
Evacuate: Alert others in the area and evacuate non-essential personnel.[11]

Ventilate: Ensure the spill is contained within a fume hood or that the area is well-ventilated.

PPE: Don appropriate PPE as described in Section 3, including double gloves, goggles, a

lab coat, and, if outside a fume hood, a respirator.

Contain: Gently cover the spill with a damp paper towel or absorbent material to prevent the

dust from becoming airborne.[8]

Collect: Carefully sweep the material into a labeled, sealable container for hazardous waste.

Avoid creating dust.[4]
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Decontaminate: Wipe the spill area with a suitable decontaminating solution, followed by

soap and water.

Dispose: Dispose of all contaminated materials (gloves, towels, etc.) as hazardous waste

according to institutional and local regulations.[4]

For large spills, evacuate the area and contact your institution's emergency response team

immediately.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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